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Compound of Interest

Compound Name: Bms 180742

Cat. No.: B1667161 Get Quote

Essential Safety and Handling Guide for Bms
180742
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Bms 180742. Adherence to these procedures is vital

for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Bms 180742 is not readily available, the following

hazard classification is based on a similar compound, BMS 182874, and general knowledge of

potent pharmaceutical compounds.[1] Users should handle Bms 180742 with the assumption

that it is a potent and hazardous substance.

GHS Classification (Assumed)[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.

Acute Aquatic Toxicity 1 Very toxic to aquatic life.

Chronic Aquatic Toxicity 1
Very toxic to aquatic life with

long lasting effects.
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Potential Health Effects:

Eye Contact: May cause serious eye irritation.[2][3]

Skin Contact: May cause skin irritation. Prolonged or repeated exposure may lead to skin

dryness or cracking.[2][3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: Harmful if swallowed.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Bms 180742 to

minimize exposure to hazardous materials.[4]

Required PPE for Handling Bms 180742

PPE Category Item Specifications

Hand Protection Gloves

Double-gloving with nitrile or

neoprene gloves is

recommended.[5]

Eye Protection Safety Glasses/Goggles

Chemical splash goggles or

safety glasses with side

shields.[5][6]

Body Protection Lab Coat
A fully buttoned, fluid-resistant

lab coat.[4]

Respiratory Protection Respirator

An appropriate respirator

should be used when handling

the powder form or when there

is a risk of aerosol generation.

[1][6]

Foot Protection Closed-toe Shoes

Impermeable, closed-toe

shoes must be worn at all

times in the laboratory.[4]
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Experimental Workflow and Handling Procedures
A systematic approach to handling Bms 180742 is crucial for safety and experimental integrity.

The following workflow outlines the key steps from material receipt to disposal.

Preparation Handling and Experimentation Post-Experiment Disposal

Receiving and Logging Storage in Designated Area
(-20°C or -80°C) Donning Required PPE Weighing in Ventilated Enclosure Solubilization Experimental Use Decontamination of Work Area Segregation of Waste Doffing and Disposal of PPE Proper Disposal of Chemical Waste

Click to download full resolution via product page

Caption: Experimental workflow for handling Bms 180742.

Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area,

away from incompatible materials such as strong acids, bases, and oxidizing agents.[1]

Recommended storage temperatures are -20°C for powder or -80°C in solvent.[1]

Preparation: Before handling, ensure all necessary PPE is donned correctly.[4]

Weighing and Aliquoting: Handle the solid form of Bms 180742 in a chemical fume hood or

other ventilated enclosure to avoid inhalation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Experimentation: Conduct all experimental procedures involving Bms 180742 within a

designated and clearly marked area.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

cleaning agent.
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Waste Segregation: All waste contaminated with Bms 180742, including disposable PPE,

must be segregated into a designated, labeled hazardous waste container.

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response Personnel Exposure

Skin Contact Eye Contact Inhalation

Spill Occurs

Evacuate Immediate Area

Notify Supervisor and EHS

Absorb with Inert Material

Clean and Decontaminate Area

Dispose of as Hazardous Waste

Exposure Occurs

Remove Contaminated Clothing

Wash with Soap and Water Rinse with Water for 15 mins Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page
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Caption: Emergency response plan for spills and exposure.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of

water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.

[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a

physician. Do not induce vomiting.[2]

Disposal Plan
All waste containing Bms 180742 must be treated as hazardous waste.

Waste Disposal Guidelines
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Waste Type Disposal Procedure

Unused Material

Dispose of in accordance with local, state, and

federal regulations. Do not allow to enter drains

or waterways.

Contaminated Labware

Disposable labware should be placed in a

designated hazardous waste container.

Reusable labware must be decontaminated

before washing.

Contaminated PPE
All used PPE (gloves, lab coats, etc.) must be

disposed of as hazardous waste.

Aqueous Solutions
Collect in a designated aqueous hazardous

waste container.

Organic Solutions
Collect in a designated organic hazardous

waste container.

Dispose of contents and container to an approved waste disposal plant.[1]

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent compound Bms 180742 and ensure a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://images.thdstatic.com/catalog/pdfImages/3a/3af50a30-1217-40f1-9d78-b8052b8e94df.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/product/b1667161#personal-protective-equipment-for-handling-bms-180742
https://www.benchchem.com/product/b1667161#personal-protective-equipment-for-handling-bms-180742
https://www.benchchem.com/product/b1667161#personal-protective-equipment-for-handling-bms-180742
https://www.benchchem.com/product/b1667161#personal-protective-equipment-for-handling-bms-180742
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

